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Compound of Interest

Compound Name: malachite green isothiocyanate

Cat. No.: B1148100 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Principle: From Non-Emissive to Highly
Fluorescent Upon Covalent Bonding
Malachite green isothiocyanate (MG-ITC) is a derivative of the triarylmethane dye malachite

green. In solution, malachite green and its derivatives are typically non-fluorescent. This is due

to the molecule's ability to dissipate absorbed energy through non-radiative pathways, primarily

via internal rotation of its phenyl rings. However, when this internal rotation is restricted, the

excited state is stabilized, leading to a significant increase in fluorescence emission. This

phenomenon is the cornerstone of its fluorogenic behavior.

The isothiocyanate (-N=C=S) group of MG-ITC is a reactive moiety that readily forms a stable

covalent thiourea bond with primary amines, such as the ε-amino group of lysine residues and

the N-terminus of proteins. This covalent conjugation provides the necessary steric hindrance

to restrict the internal rotation of the malachite green core, thereby "switching on" its

fluorescence. This targeted, reaction-induced fluorescence makes MG-ITC a powerful tool for a

variety of applications in biological research and drug development, including protein labeling

and quantification.

Quantitative Photophysical Properties
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The fluorogenic nature of MG-ITC is best understood by comparing its photophysical properties

before and after conjugation. While specific data for MG-ITC is not extensively published, the

following table summarizes the known properties of malachite green and provides estimated

values for MG-ITC based on the behavior of similar fluorogenic dyes.

Property
Unconjugated MG-
ITC (Estimated)

Protein-Conjugated
MG-ITC (Estimated)

Malachite Green (in
water)

Absorption Maximum

(λmax)
~620-630 nm ~630-640 nm ~617 nm

Molar Extinction

Coefficient (ε)

~150,000 M-1cm-1 at

~620 nm[1]

~150,000 M-1cm-1 at

~630 nm

148,900 M-1cm-1 at

616.5 nm

Emission Maximum

(λem)

Weak or negligible

emission
~650-670 nm Very low emission

Quantum Yield (Φ) < 0.01 0.1 - 0.3 Extremely low

Signaling Pathway and Mechanism of Action
The fluorogenic activation of MG-ITC is a direct consequence of its covalent reaction with a

target molecule. This process does not involve a complex signaling pathway in the biological

sense, but rather a direct chemical transformation that alters the photophysical properties of

the dye.
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Reaction

ProductMalachite Green Isothiocyanate
(Non-fluorescent)

MG-Thiourea-Protein Conjugate
(Fluorescent)

Covalent Bond Formation
(Thiourea Linkage)

Protein with Primary Amine
(-NH2)

Benzaldehyde

Leuco-malachite green

N,N-dimethylaniline

Oxidation
(e.g., with DDQ or PbO2)

Malachite Green

Malachite Green Isothiocyanate

Thiophosgene
(CSCl2)
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Start

Prepare Dilutions
(MG-ITC, Conjugate, Standard)

Measure Absorbance Spectra

Measure Fluorescence Spectra

Plot Integrated Intensity vs. Absorbance

Integrate Emission Spectra

Calculate Quantum Yield

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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